Cas no 2140306-01-8 (5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole)

• Product Name: 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole
• CAS No: 2140306-01-8
• MF: C₉H₉ClFNO₂S
• MW: 249.689663648605
• CID: 5071017
• Update Time: 2025-05-26

5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole
• 5-chloro-4-fluoro-1-methylsulfonyl-2,3-dihydroindole

• Inchi： 1S/C9H9ClFNO2S/c1-15(13,14)12-5-4-6-8(12)3-2-7(10)9(6)11/h2-3H,4-5H2,1H3
• InChI Key： KXLJXBPKWVQEBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1F)CCN2S(C)(=O)=O

Computed Properties

• Exact Mass: 249.0026556 g/mol
• Monoisotopic Mass: 249.0026556 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8
• Molecular Weight: 249.69

Additional information on 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole

Recent Advances in the Study of 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole (CAS: 2140306-01-8)

The compound 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole (CAS: 2140306-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique sulfonyl and halogenated indole structure, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the compound's sulfonyl group enhances binding affinity to the BTK active site, while the chloro and fluoro substituents contribute to improved metabolic stability. These findings suggest its potential utility in treating B-cell malignancies and autoimmune diseases.

In addition to its applications in kinase inhibition, recent preclinical studies have explored the anti-inflammatory properties of 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in inflammation. The study utilized in vitro models of macrophage activation and showed significant reduction in pro-inflammatory cytokine production, positioning the compound as a candidate for further development in inflammatory disorders.

The synthetic accessibility of 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole has also been a focus of recent research. A team from the University of Cambridge published a streamlined synthetic route in Organic Process Research & Development (2023), achieving a 75% overall yield through a novel one-pot indole cyclization and sulfonylation strategy. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for larger-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole. Pharmacokinetic studies indicate moderate bioavailability, and efforts are underway to design prodrug derivatives to enhance absorption. Furthermore, toxicity profiling in animal models is ongoing, with preliminary data suggesting a favorable safety profile at therapeutic doses. Future research directions include structure-activity relationship (SAR) studies to optimize potency and selectivity, as well as investigations into combination therapies with existing drugs.

In conclusion, 5-Chloro-4-fluoro-1-methanesulfonyl-2,3-dihydroindole (CAS: 2140306-01-8) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in kinase inhibition and anti-inflammatory therapy, coupled with recent synthetic advancements, make it a compound of high interest for both academic and industrial researchers. Continued exploration of its pharmacological properties and therapeutic potential is expected to yield valuable insights in the coming years.